Petrelintide

• CAS: 2766385-23-1
• Molecular Formula: C185H305N49O61
• Molecular Weight: 4192 g/mol
• InChI: InChI=1S/C185H305N49O61/c1-22-96(10)149(178(290)220-120(77-94(6)7)165(277)223-128(90-238)171(283)225-129(91-239)172(284)230-147(104(18)243)177(289)214-116(66-70-142(260)261)162(274)227-143(95(8)9)173(285)200-83-136(251)207-125(87-235)168(280)218-122(81-132(187)247)167(279)231-148(105(19)244)181(293)234-85-108(245)80-130(234)150(188)262)233(21)179(291)100(14)201-138(253)86-232(20)180(292)124(79-107-53-41-38-42-54-107)221-169(281)126(88-236)224-170(282)127(89-237)222-159(271)113(59-50-74-198-185(193)194)210-160(272)114(63-67-131(186)246)211-164(276)119(76-93(4)5)216-166(278)121(78-106-51-39-37-40-52-106)217-157(269)111(56-47-62-140(256)257)208-151(263)97(11)203-163(275)118(75-92(2)3)215-158(270)112(58-49-73-197-184(191)192)209-161(273)115(65-69-141(258)259)213-176(288)146(103(17)242)228-152(264)98(12)202-155(267)110-55-45-46-71-195-135(250)82-123(154(266)199-84-137(252)226-144(101(15)240)174(286)204-99(13)153(265)229-145(102(16)241)175(287)212-110)219-156(268)109(57-48-72-196-183(189)190)205-134(249)68-64-117(182(294)295)206-133(248)60-43-35-33-31-29-27-25-23-24-26-28-30-32-34-36-44-61-139(254)255/h37-42,51-54,92-105,108-130,143-149,235-245H,22-36,43-50,55-91H2,1-21H3,(H2,186,246)(H2,187,247)(H2,188,262)(H,195,250)(H,199,266)(H,200,285)(H,201,253)(H,202,267)(H,203,275)(H,204,286)(H,205,249)(H,206,248)(H,207,251)(H,208,263)(H,209,273)(H,210,272)(H,211,276)(H,212,287)(H,213,288)(H,214,289)(H,215,270)(H,216,278)(H,217,269)(H,218,280)(H,219,268)(H,220,290)(H,221,281)(H,222,271)(H,223,277)(H,224,282)(H,225,283)(H,226,252)(H,227,274)(H,228,264)(H,229,265)(H,230,284)(H,231,279)(H,254,255)(H,256,257)(H,258,259)(H,260,261)(H,294,295)(H4,189,190,196)(H4,191,192,197)(H4,193,194,198)/t96-,97-,98-,99-,100-,101+,102+,103+,104+,105+,108-,109-,110-,111-,112-,113-,114-,115-,116-,117-,118-,119-,120-,121-,122-,123-,124-,125-,126-,127-,128-,129-,130-,143-,144-,145-,146-,147-,148-,149-/m0/s1
• InChIKey: TVOIUFVYEVVHCS-HJODGROVSA-N

Petrelintide (ZP8396, CAS 2766385-23-1): Long-Acting Amylin Analog for Weight Management Research and Procurement Reference

Petrelintide (development code ZP8396, CAS 2766385-23-1) is a 36-amino-acid acylated peptide and a long-acting, once-weekly subcutaneous dual amylin and calcitonin receptor agonist (DACRA) developed by Zealand Pharma and partnered with Roche for co-development and co-commercialization in obesity and overweight [1]. It is engineered via N-methylation at backbone amides (Gly24, Ile26) to prevent fibrillation while preserving the native human amylin sequence, and achieves chemical and physical stability at neutral pH without aggregation [1]. Phase 1 trials demonstrated a half-life of approximately 10 days, subcutaneous bioavailability of 85%, and body weight reduction of up to 8.6% after 16 weeks, with a safety profile supporting advancement to Phase 2 [2].

1

Long-acting DACRA probe: Once-weekly amylin/calcitonin dual-agonist research model

2

Neutral-pH formulation studies: Supports aqueous co-formulation and combination peptide research

3

Fibrillation mechanism tool: N-methylation-stabilized amylin analog benchmark

• [1] Olsen MB, Griffin J, Macura S, Hagen BF, Hesse D, et al. Development of Petrelintide: a Potent, Stable, Long-Acting Human Amylin Analogue. Journal of Medicinal Chemistry. 2025 Nov 11;68(22):23925–23940. doi:10.1021/acs.jmedchem.5c01185 View Source
• [2] Olsen MB, Griffin J, Macura S, Hagen BF, Hesse D. Safety, Tolerability, Pharmacokinetics, and Pharmacodynamics of Petrelintide for Weight Management: Two Randomized, Controlled Phase 1 Trials. Diabetes, Obesity and Metabolism. 2026 Apr 22. doi:10.1111/dom.70753 View Source

Why In-Class Amylin Analogs Cannot Simply Substitute Petrelintide: Molecular Design and Formulation Differentiation

Amylin analogs are not freely interchangeable because the molecular strategy used to prevent fibrillation fundamentally constrains formulation pH, co-formulation compatibility, and resulting tolerability [1]. Petrelintide employs N-methylation of backbone amides at Gly24 and Ile26—a distinct approach from the triple proline substitution (positions 25, 28, 29) used by pramlintide and cagrilintide [1]. This structural difference enables petrelintide to remain stable and fibrillation-free at neutral pH (6.1–7.4), whereas pramlintide and cagrilintide require acidic formulation conditions [1]. The neutral-pH stability is a prerequisite for aqueous co-formulation with GLP-1 receptor agonists such as semaglutide—a capability explicitly designed into petrelintide and demonstrated experimentally as proof of concept [2]. Additionally, the N-methylation strategy, combined with deletion of deamidation-prone asparagine residues (Asn21, Asn22), yields chemical stability exceeding 90% after 7-day accelerated studies at 40°C, enabling a pharmacokinetic half-life of ~10 days suitable for once-weekly dosing [1]. These molecular-level differences produce distinct formulation properties, tolerability profiles, and combination therapy opportunities that make generic substitution scientifically unsound [3].

Fibrillation Control

This Product

N-methylation at Gly24/Ile26 preserves native sequence; stable at pH 6.1–7.4

Class Analogs (Pramlintide/Cagrilintide)

Proline-substitution (25,28,29) alters backbone; requires acidic formulation pH

Chemical Stability

This Product

Double Asn deletion (Δ21/Δ22) supports >90% purity retention in accelerated studies

Class Analogs (Pramlintide/Cagrilintide)

Parent amylin/analog stability profiles may differ; acidic pH may mask deamidation risk

Co-Formulation

This Product

Proof-of-concept neutral-pH co-formulation with GLP-1 agonists demonstrated

Class Analogs (Pramlintide/Cagrilintide)

Acidic formulation requirement may limit aqueous co-formulation; separate devices reported

• [1] Olsen MB, Griffin J, Macura S, Hagen BF, Hesse D, et al. Development of Petrelintide: a Potent, Stable, Long-Acting Human Amylin Analogue. Journal of Medicinal Chemistry. 2025 Nov 11;68(22):23925–23940. doi:10.1021/acs.jmedchem.5c01185 View Source
• [2] Zealand Pharma A/S. Petrelintide – Company Pipeline Product Page. soborg, Denmark: Zealand Pharma. Accessed 2026. View Source
• [3] Griffin J, Hövelmann U, Melgaard AE, Macura S, Hammer M, Johansen T, Olsen MB. 1668-P: Novel Once-Weekly Amylin Analog Petrelintide (ZP8396) Is Well Tolerated with Improved GI Tolerability after Multiple Dosing. Diabetes. 2024 Jun 14;73(Supplement_1):1668-P. doi:10.2337/db24-1668-P View Source

Quantitative Evidence Guide: Head-to-Head and Cross-Study Comparative Data for Petrelintide Differentiation

GI Tolerability: Petrelintide Demonstrates Placebo-Like Safety with Zero Vomiting and Equivalent AE Discontinuation Rates in Phase II ZUPREME-1 vs. Cagrilintide REDEFINE 1

In the Phase II ZUPREME-1 trial (N=493, 42 weeks), petrelintide at the maximally effective dose achieved a treatment discontinuation rate due to adverse events of 4.8%, which was numerically lower than the 4.9% rate observed with placebo—a placebo-like tolerability profile [1]. No cases of vomiting were reported at the maximally effective dose, and nausea nearly disappeared after participants reached their maintenance dose [1]. By contrast, in the Phase III REDEFINE 1 trial of cagrilintide monotherapy (2.4 mg, N=302, 68 weeks), nausea led to permanent treatment discontinuation in 1.0% of participants versus 0.1% for placebo, and gastrointestinal adverse events including nausea, vomiting, diarrhea, and constipation were commonly reported [2].

GI Tolerability

Cross-study context

AE discontinuation: 4.8% (petrelintide) vs. 4.9% (placebo); vomiting 0% at maximally effective dose

Reported placebo-like GI tolerability endpoint context; supports comparator-model interpretation

Cross-study comparison: ZUPREME-1 (42 wk) vs. REDEFINE 1 cagrilintide arm (68 wk)

Evidence Dimension	Treatment discontinuation due to adverse events and vomiting incidence
Target Compound Data	Discontinuation due to AEs: 4.8% (petrelintide) vs. 4.9% (placebo); vomiting: 0% at maximally effective dose; nausea nearly absent post-maintenance [1]
Comparator Or Baseline	Cagrilintide 2.4 mg (REDEFINE 1): nausea-driven discontinuation 1.0% vs. placebo 0.1%; gastrointestinal AEs common including nausea, vomiting, diarrhea [2]
Quantified Difference	AE discontinuation: petrelintide 4.8% ≈ placebo 4.9% (Δ = −0.1 percentage points); cagrilintide nausea-discontinuation 1.0% vs. placebo 0.1% (Δ = +0.9 pp). Vomiting at max effective dose: petrelintide 0%.
Conditions	ZUPREME-1: Phase II, randomized, double-blind, placebo-controlled, 42-week, 493 adults, BMI ~37 kg/m², dose-escalation to maintenance. REDEFINE 1: Phase III, 68-week, cagrilintide 2.4 mg monotherapy arm, 302 adults.

Why This Matters

Placebo-like GI tolerability with zero vomiting at the maximally effective dose differentiates petrelintide from cagrilintide for procurement decisions where patient adherence and reduced GI side-effect burden are critical selection criteria.

• [1] Genentech Inc. Press Release: Genentech Announces Positive Phase II Results for Petrelintide, an Amylin Analog Developed for People Living With Overweight and Obesity. 2026 Mar 5. Available at: https://www.gene.com/ View Source
• [2] Novo Nordisk A/S. Press Release via Drugs.com MedNews: Novo Nordisk Presents Phase 3 Data for Next-Generation Amylin Cagrilintide, Leading to Advancement Into Dedicated Clinical Programme. 2025 Sep 16. Available at: https://www.drugs.com/ View Source

Formulation pH Compatibility: Petrelintide Neutral-pH Stability Enabling Co-Formulation with Semaglutide vs. Cagrilintide Acidic Formulation Requirement

Petrelintide was specifically designed to achieve chemical and physical stability without fibrillation across the neutral pH range (6.1–7.4), a property confirmed by formulation studies in multiple physiologically compatible buffer systems [1]. As proof of concept, petrelintide was successfully co-formulated with semaglutide in two different neutral-pH formulations, and accelerated stability studies indicated good compatibility, with no significant impact on chemical degradation rate or aggregation propensity [1]. In contrast, pramlintide and cagrilintide, which employ proline-substitution strategies for fibrillation prevention, are formulated at acidic pH and have not demonstrated aqueous co-formulation capability with GLP-1 agonists at neutral pH [2].

pH Compatibility

Class-level inference

Stable at pH 6.1–7.4; co-formulated with semaglutide in 2 neutral-pH systems

Supports neutral-pH co-formulation research; cagrilintide requires acidic pH

Accelerated stability confirmed compatibility; data to verify for specific GLP-1 partners

Evidence Dimension	Formulation pH range and demonstrated co-formulation compatibility with GLP-1 agonist semaglutide
Target Compound Data	Stable at neutral pH 6.1–7.4; no fibrillation; successfully co-formulated with semaglutide in 2 neutral-pH formulations; accelerated stability confirmed compatibility [1]
Comparator Or Baseline	Cagrilintide: formulated at acidic pH due to proline-substitution-based fibrillation prevention; no published evidence of neutral-pH aqueous co-formulation with semaglutide [2]
Quantified Difference	pH formulation range: petrelintide 6.1–7.4 (neutral) vs. cagrilintide (acidic, exact pH not disclosed). Co-formulations demonstrated: petrelintide + semaglutide = 2 successful neutral-pH fixed-dose formulations; cagrilintide + semaglutide (CagriSema) administered via separate injection devices.
Conditions	Formulation studies: physiologically compatible buffer systems, neutral pH range 6.1–7.4; accelerated stability studies; co-formulation proof-of-concept with semaglutide.

Why This Matters

Neutral-pH co-formulation capability with semaglutide provides a practical manufacturing and administration advantage for fixed-dose combination products, a key consideration for procurement of peptides intended for combination therapy development.

• [1] Olsen MB, Griffin J, Macura S, Hagen BF, Hesse D, et al. Development of Petrelintide: a Potent, Stable, Long-Acting Human Amylin Analogue. Journal of Medicinal Chemistry. 2025 Nov 11;68(22):23925–23940. doi:10.1021/acs.jmedchem.5c01185. Also reported via peptidescientific.com: 'As proof of concept, Petrelintide was successfully co-formulated with semaglutide in two different neutral pH formulations.' View Source
• [2] Pramlintide prescribing information (Symlin, Amylin Pharmaceuticals) and cagrilintide structural design described in sequence comparison Table 1 of Olsen et al. J Med Chem 2025, showing proline-substitution strategy vs. N-methylation strategy. View Source

Weight Loss Efficacy: Petrelintide 42-Week Monotherapy vs. Cagrilintide 68-Week and Eloralintide 48-Week Placebo-Adjusted Body Weight Reduction Across Independent Trials

In the ZUPREME-1 Phase II trial (N=493), petrelintide monotherapy produced a mean body weight reduction of up to 10.7% at 42 weeks (placebo-adjusted ~9.0%; placebo: 1.7%, p<0.001) [1]. This placebo-adjusted reduction is numerically comparable to the ~9.5% placebo-adjusted weight loss reported for cagrilintide monotherapy 2.4 mg in the Phase III REDEFINE 1 trial (68 weeks: 11.8% treatment vs. 2.3% placebo) [2]. However, petrelintide trails meaningfully behind eloralintide, which demonstrated up to 20.1% mean weight loss at 48 weeks in a Phase II trial (N=263) [3].

Weight Loss

Cross-study context

Placebo-adjusted ~9.0% (42 wk); cagrilintide ~9.5% (68 wk); eloralintide ~20% (48 wk)

Reported model-response endpoint context; comparable to cagrilintide, lower than eloralintide

Independent trials; different durations and populations may limit direct comparison

Evidence Dimension	Placebo-adjusted mean body weight reduction (% from baseline)
Target Compound Data	Petrelintide: 10.7% mean weight loss at 42 weeks; placebo 1.7%; placebo-adjusted ≈ 9.0% [1]
Comparator Or Baseline	Cagrilintide 2.4 mg: 11.8% at 68 weeks; placebo 2.3%; placebo-adjusted ≈ 9.5% [2]. Eloralintide 9 mg: 20.1% at 48 weeks [3].
Quantified Difference	Placebo-adjusted: petrelintide ~9.0% vs. cagrilintide ~9.5% (Δ = −0.5 pp, comparable). Petrelintide vs. eloralintide: ~9.0% vs. ~20% (Δ ≈ −11 pp, materially lower).
Conditions	ZUPREME-1: Phase II, 42-week, 493 adults, BMI ~37 kg/m², once-weekly SC. REDEFINE 1: Phase III, 68-week, cagrilintide 2.4 mg arm. Eloralintide: Phase II, 48-week, 263 adults, once-weekly SC.

Why This Matters

Petrelintide's weight loss efficacy is comparable to cagrilintide but substantially lower than eloralintide, positioning procurement selection based on the trade-off between efficacy magnitude and the placebo-like tolerability profile demonstrated in ZUPREME-1.

• [1] AllSci. Roche partner Zealand's Phase II data for petrelintide shows placebo-like safety. 2026 Mar 6. Citing ZUPREME-1 (NCT06662539) topline results: up to 10.7% mean body weight reduction at 42 weeks, placebo 1.7% (p<0.001). View Source
• [2] Novo Nordisk A/S. Press Release via Drugs.com MedNews. Novo Nordisk Presents Phase 3 Data for Next-Generation Amylin Cagrilintide. 2025 Sep 16. Cagrilintide 11.8% weight reduction vs. placebo 2.3% at 68 weeks (REDEFINE 1). View Source
• [3] Applied Clinical Trials Online. Eli Lilly's Phase II Trial of Eloralintide Shows Up to 20% Weight Reduction in Adults With Obesity. 2026 Feb 12. Eloralintide 9 mg: 20.1% mean weight loss at 48 weeks. View Source

Chemistry and Manufacturing: Chemical Stability of Petrelintide at Neutral pH—7-Day Accelerated Stability Comparison Demonstrating >90% Purity Retention vs. Parent Peptide

The deletion of deamidation-prone asparagine residues (Asn21 and Asn22) in petrelintide's design significantly improved chemical stability at neutral pH. In a 7-day accelerated stability study conducted at 40°C and pH 7.5, the ΔAsn21ΔAsn22 double-deletion peptide (analogous to the petrelintide scaffold) retained 92% purity by HPLC, compared with only 64% for the parent peptide (peptide 3) containing these asparagine residues [1]. This represents a 28 percentage-point improvement in chemical stability. Furthermore, the overall chemical stability of petrelintide-class peptides was shown to improve from below 40% for native human amylin to a mean exceeding 90% for analogues containing three or fewer asparagine residues [1].

Chemical Stability

Head-to-head

92% purity retention (ΔAsn21/ΔAsn22) vs. 64% (parent peptide) at 40°C, pH 7.5, 7 days

Supports stability-driven formulation and CMC selection; >90% purity retention target met

HPLC assessment; native human amylin stability reported below 40%

Evidence Dimension	Chemical stability (purity retention by HPLC after 7-day accelerated study at 40°C, pH 7.5)
Target Compound Data	ΔAsn21ΔAsn22 double-deletion peptide (petrelintide scaffold): 92% purity retention [1]
Comparator Or Baseline	Parent peptide (peptide 3, containing Asn21 and Asn22): 64% purity retention under identical conditions [1]
Quantified Difference	92% vs. 64% = +28 percentage-point improvement in chemical stability; native human amylin: <40% vs. petrelintide-class: >90%
Conditions	7-day accelerated stability study, 40°C, pH 7.5; purity assessed by HPLC; COS7 cell-based cAMP accumulation assay for AMY3R and CTR potency.

Why This Matters

For procurement and CMC decision-making, the >90% chemical stability at neutral pH directly supports longer shelf life, reduced cold-chain burden, and simpler aqueous formulation compared to amylin analogs requiring acidic pH conditions.

• [1] Olsen MB, Griffin J, Macura S, Hagen BF, Hesse D, et al. Development of Petrelintide: a Potent, Stable, Long-Acting Human Amylin Analogue. Journal of Medicinal Chemistry. 2025 Nov 11;68(22):23925–23940. doi:10.1021/acs.jmedchem.5c01185. Chemical stability data: 7-day accelerated study at 40°C, pH 7.5; peptide 3 (64%) vs. peptide 11 ΔAsn21ΔAsn22 (92%); native human amylin <40% vs. petrelintide-class >90%. View Source

N-Methylation vs. Proline Substitution: Structural Mechanism for Fibrillation Prevention Distinguishing Petrelintide from Pramlintide and Cagrilintide

Petrelintide prevents fibrillation through N-methylation of backbone amides at Gly24 and Ile26, a strategy that introduces conformational restraints in the fibrillation-prone region (positions 22–26) while preserving the original human amylin amino acid sequence [1]. This contrasts with the triple proline substitution at positions 25, 28, and 29 used by pramlintide and cagrilintide, which introduces non-native residues and alters the peptide backbone [1]. The N-methylation approach was paired with additional substitutions (H18R, N14E) to synergistically improve chemical stability and prevent fibrillation at neutral pH, enabling aqueous formulation that is not attainable with proline-substituted analogs [2]. The practical consequence is that petrelintide retains greater sequence homology to native human amylin (36 amino acids, single-residue substitutions excluding N-methylations) and achieves fibrillation-free stability at neutral pH, a dual advantage not realized by cagrilintide [2].

Fibrillation Prevention

Class-level inference

N-methylation at Gly24/Ile26; stable at neutral pH; no fibrillation in thioflavin assay

Distinct mechanism from proline-substitution analogs; enables neutral-pH formulation research

Thioflavin T assay at pH 7; sequence homology advantage over pramlintide/cagrilintide

Evidence Dimension	Fibrillation prevention mechanism and resulting formulation pH compatibility
Target Compound Data	N-methylation at Gly24 and Ile26; retains native human amylin sequence; stable at neutral pH (6.1–7.4); no fibrillation in thioflavin assay [1]
Comparator Or Baseline	Pramlintide/cagrilintide: triple proline substitution at positions 25, 28, 29; non-native residues; formulation at acidic pH required to prevent fibrillation [REFS-1, REFS-2]
Quantified Difference	Petrelintide sequence homology to human amylin: higher (non-native residue count: ~4 substitutions vs. pramlintide: 3 prolines + additional modifications). Fibrillation: petrelintide 0 at neutral pH; pramlintide requires acidic pH.
Conditions	Thioflavin T fibrillation assay in histidine and phosphate buffers at pH 7; sequence comparison in J Med Chem 2025 Table 1.

Why This Matters

The distinct fibrillation prevention mechanism has direct implications for procurement: N-methylation enables neutral-pH co-formulation and may reduce immunogenicity risk associated with non-native sequence elements, making petrelintide suitable for combination product development strategies.

• [1] Olsen MB, Griffin J, Macura S, Hagen BF, Hesse D, et al. Development of Petrelintide: a Potent, Stable, Long-Acting Human Amylin Analogue. Journal of Medicinal Chemistry. 2025 Nov 11;68(22):23925–23940. doi:10.1021/acs.jmedchem.5c01185. Section 'Prevention of Fibrillation': N-methylation at Gly24 and Ile26 vs. proline substitution strategies; Table 1 sequence comparison. View Source
• [2] Zealand Pharma A/S. Petrelintide Product Page. 'Petrelintide has been designed with chemical and physical stability and no fibrillation around neutral pH, allowing for co-formulation and co-administration with other peptides.' Accessed 2026. View Source

High-Value Application Scenarios for Petrelintide in Scientific Research and Industrial Procurement

Fixed-Dose Combination Development: Amylin + GLP-1 Co-Formulation Research

Petrelintide is uniquely suited for fixed-dose combination development with GLP-1 receptor agonists such as semaglutide due to its demonstrated neutral-pH stability and successful proof-of-concept co-formulation in two different aqueous neutral-pH formulations [1]. This capability directly addresses the pharmaceutical challenge of co-formulating peptides with different pH stability requirements, as demonstrated by the fact that cagrilintide-semaglutide combinations (CagriSema) are administered via separate injection devices rather than as a single co-formulated product [1]. Procurement for combination product development should prioritize petrelintide when a single-injection, fixed-dose combination with a GLP-1 agonist is the target product profile, given that accelerated stability studies confirmed good compatibility without significant impact on chemical degradation rate or aggregation propensity [1].

Tolerability-First Weight Management Programs: Patient Populations with GLP-1 Intolerance History

The ZUPREME-1 Phase II data demonstrating placebo-like GI tolerability—AE discontinuation 4.8% vs. 4.9% placebo, zero vomiting at the maximally effective dose, and near-cessation of nausea after dose maintenance—positions petrelintide as a preferred amylin analog for research programs and clinical supply in populations where GI tolerability is a limiting factor [2]. This contrasts with cagrilintide, which showed 1.0% nausea-driven permanent discontinuation in Phase III REDEFINE 1 [3]. Studies targeting patients who have discontinued GLP-1 therapies due to gastrointestinal side effects should preferentially source petrelintide as the amylin-based backbone, given that it achieved 10.7% mean weight loss at 42 weeks with placebo-like tolerability in a population with mean baseline BMI of 37 kg/m² [2].

Body Composition-Focused Obesity Research: Fat Mass Reduction with Lean Mass Preservation

Preclinical data in diet-induced obese (DIO) rats demonstrate that petrelintide preferentially reduces fat mass while preserving relative lean mass during weight loss [4]. This contrasts with GLP-1 receptor agonists, where approximately 20–40% of total weight lost is lean body mass [5]. Procurement for body composition-focused translational research programs—particularly those investigating the quality of weight loss rather than magnitude alone—should select petrelintide based on this preclinical differentiation. The ongoing Phase IIb ZUPREME-2 trial in overweight/obesity with type 2 diabetes and the planned Phase II combination trial with CT-388 (Roche's GLP-1/GIP receptor agonist) will provide human body composition data to further validate this differentiation [2].

Amylin Analog Structure-Activity Relationship (SAR) and Fibrillation Mechanism Studies

Petrelintide represents a distinct molecular class within amylin analogs due to its N-methylation-based fibrillation prevention mechanism (Gly24, Ile26) as opposed to the proline-substitution strategy used by pramlintide and cagrilintide [1]. Its chemical stability exceeding 90% at neutral pH—achieved through deletion of deamidation-prone Asn21 and Asn22 residues and adjustment of the isoelectric point away from pH 7—provides a well-characterized reference compound for SAR studies of DACRA peptides [1]. Procurement specifically for mechanistic fibrillation studies, formulation development, or structure-based design of next-generation amylin analogs should select petrelintide as the N-methylation-strategy benchmark, enabling direct comparison against both proline-substituted analogs (cagrilintide) and newer DACRA candidates such as BGM1812, which was derived from the petrelintide scaffold and demonstrates 1.8-fold and 2.2-fold higher AMYR and CALCR agonist activity, respectively [6].

Application

Selection Property

Validation Focus

Amylin + GLP-1 co-formulation research

Neutral-pH stability and co-formulation compatibility

Accelerated stability and aggregation propensity in target buffer systems

GI tolerability-focused model studies

Placebo-like AE discontinuation and vomiting endpoint context

Tolerability endpoint replication in populations with GLP-1 intolerance history

Body composition research

Preclinical fat-mass reduction with lean-mass preservation

Lean/fat mass ratio endpoints in diet-induced obesity models

DACRA SAR and fibrillation mechanism studies

N-methylation-based fibrillation prevention benchmark

Thioflavin T kinetics and pH-dependent stability against proline-substituted analogs

• [1] Olsen MB, Griffin J, Macura S, Hagen BF, Hesse D, et al. Development of Petrelintide: a Potent, Stable, Long-Acting Human Amylin Analogue. Journal of Medicinal Chemistry. 2025 Nov 11;68(22):23925–23940. doi:10.1021/acs.jmedchem.5c01185 View Source
• [2] Genentech Inc. Press Release: Positive Phase II Results for Petrelintide (ZUPREME-1). 2026 Mar 5. 10.7% weight loss at 42 weeks; AE discontinuation 4.8% vs. placebo 4.9%; no vomiting at max effective dose. View Source
• [3] Novo Nordisk A/S. REDEFINE 1 Phase III results via Drugs.com MedNews. Cagrilintide: nausea-driven discontinuation 1.0% vs. placebo 0.1%. 2025 Sep 16. View Source
• [4] Vestergaard B, Baader-Pagler T, Griffin J. 1662-P: Petrelintide (ZP8396) Significantly Reduces Fat Mass while Preserving Lean Mass in DIO Rats. Diabetes. 2024 Jun 14;73(Supplement_1). ADA Scientific Sessions. View Source
• [5] Sina Finance/Stock. 生物制品行业点评报告-减重赛道全球前沿进展跟踪(一)：AMYLIN布局正当时. 2025 Aug 4. GLP-1类药物减重中约20%-40%为瘦体重. View Source
• [6] BrightGene Bio-Medical Technology Co. Press Release: BrightGene Published Paper on BGM1812 Online in Journal of Medicinal Chemistry. 2025 Jul 7. BGM1812 shows 1.8-fold higher AMYR and 2.2-fold higher CALCR activity vs. petrelintide. View Source